![molecular formula C15H13N3O2S B1677036 2-Amino-N-quinolin-8-yl-benzenesulfonamide CAS No. 16082-64-7](/img/structure/B1677036.png)
2-Amino-N-quinolin-8-yl-benzenesulfonamide
Overview
Description
2-Amino-N-quinolin-8-yl-benzenesulfonamide, also known as QBS, is a chemical compound with the molecular formula C15H13N3O2S and a molecular weight of 299.35 . It is an apoptosis inducer that inhibits the cell cycle at the G2 phase .
Molecular Structure Analysis
The molecular structure of 2-Amino-N-quinolin-8-yl-benzenesulfonamide can be represented by the SMILES stringNc1ccccc1S(=O)(=O)Nc2cccc3cccnc23
. This notation provides a way to represent the molecule’s structure using ASCII strings. Physical And Chemical Properties Analysis
2-Amino-N-quinolin-8-yl-benzenesulfonamide is a solid substance . It is soluble in DMSO at a concentration of 22 mg/mL but is insoluble in water . The compound has a carbon content of 60.07%, a hydrogen content of 4.21%, and a nitrogen content of 14.04% .Relevant Papers One relevant paper found in the search results is titled "Expression of long non-coding RNA ENSG00000226738 (LncKLHDC7B) is enriched in the immunomodulatory triple-negative breast cancer subtype and its alteration promotes cell migration, invasion, and resistance to cell death" . This paper may provide more information on the potential applications of 2-Amino-N-quinolin-8-yl-benzenesulfonamide in cancer research.
Scientific Research Applications
Cell Cycle Inhibition
NUN82647 is known to inhibit the cell cycle at the G2 phase . This means it can prevent cells from dividing and proliferating, which is a crucial aspect of many biological processes, including growth, development, and repair.
Apoptosis Induction
In addition to its role in cell cycle inhibition, NUN82647 is also an apoptosis inducer . Apoptosis, or programmed cell death, is a vital process in all multicellular organisms. It helps maintain cell populations in tissues and eliminates potentially harmful cells.
Cancer Research
Given its ability to inhibit cell cycle progression and induce apoptosis, NUN82647 has potential applications in cancer research . By preventing the proliferation of cancer cells and inducing their death, this compound could be useful in the development of new cancer therapies.
Biochemical Research
NUN82647 is used in biochemical research due to its specific interactions with biological molecules . Its effects on cell viability make it a valuable tool for studying various biochemical processes.
Drug Development
The unique properties of NUN82647 make it a potential candidate for drug development . Its ability to affect cell viability could be harnessed to create new drugs for treating various diseases.
Molecular Biology
In molecular biology, NUN82647 can be used to study the mechanisms of cell cycle regulation and apoptosis . Understanding these processes at the molecular level is crucial for advancing our knowledge of cell biology.
Mechanism of Action
Target of Action
It is known to interact with the cell cycle, specifically at the g2 phase .
Mode of Action
NUN82647 acts as an inhibitor of the cell cycle at the G2 phase . This means it prevents cells from progressing from the G2 phase to the mitotic phase, thereby halting cell division.
Result of Action
NUN82647 has been identified as a potent cytotoxic compound . Its action results in cell cycle arrest at the G2 phase and induces apoptosis . Apoptosis is a form of programmed cell death, which means that NUN82647 can cause targeted cells to self-destruct.
properties
IUPAC Name |
2-amino-N-quinolin-8-ylbenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c16-12-7-1-2-9-14(12)21(19,20)18-13-8-3-5-11-6-4-10-17-15(11)13/h1-10,18H,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIOOKXAMJQVDGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)S(=O)(=O)NC2=CC=CC3=C2N=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90360049 | |
Record name | 2-Amino-N-quinolin-8-yl-benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90360049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-N-quinolin-8-yl-benzenesulfonamide | |
CAS RN |
16082-64-7 | |
Record name | 2-Amino-N-quinolin-8-yl-benzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90360049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Amino-N-quinolin-8-yl-benzenesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.